Cas no 102-28-3 (3'-Aminoacetanilide)

• Product Name: 3'-Aminoacetanilide
• CAS No: 102-28-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00025229
• CID: 35178
• PubChem ID: 7604
• Update Time: 2025-04-18

3'-Aminoacetanilide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)acetamide
• 1-ACETAMIDO-3-AMINOBENZENE
• 3-ACETAMIDOANILIN
• 3'-AMINOACETANILIDE
• 3-AMINOACETANILIDE
• AKOS BB-8162
• ART-CHEM-BB B017800
• ASISCHEM B52481
• M-ACETAMIDOANILINE
• M-ACETYLAMINOANILINE
• M-AMINOACETANILIDE
• META AMINO ACETANILIDE
• N1-(3-AMINOPHENYL)ACETAMIDE
• N-ACETYL-1,3-PHENYLENEDIAMINE
• N-ACETYL-M-PHENYLENEDIAMINE
• TIMTEC-BB SBB008515
• 3’-amino-acetanilid
• 3-acetylaminoaniline
• 3-aminoacetanilid
• Acetyl-m-phenylenediamine
• 3-Acetamidoaniline
• 3‘-Aminoacetanilide
• 3′-Aminoacetanilide
• 3-Acetamidoanilide
• FR-2203
• WLN: ZR CMV1
• m-acetaminoaniline
• Acetamide, N-(3-aminophenyl)-
• m-(Acetylamino)aniline
• 3-Amino-N-acetylaniline
• Acetanilide, 3'-amino-
• 1-Amino-3-(acetylamino)benzene
• 3-Aminoacetanilid [Czech]
• N-Acetyl-m-fenylendiamin
• N-Acetyl-m-fenylendiamin [Czech]
• 3-(Acetylamino)aniline
• N-Acetyl-m-fenylenedia
• 3-ACETYLAMINOBENZENEAMINE
• DTXSID2024454
• 3'-amino-acetanilide
• 1-ACETYLAMINO-3-AMINOBENZENE
• BP-10965
• 3'-aminoacetanilinde
• N-Acetyl-m-fenylenediamin
• DTXCID304454
• 3'-aminoacetoanilide
• BDBM74413
• Z56926524
• NCGC00091315-01
• N-Acetyl-1,3-diaminobenzene
• BRD-K46780692-001-03-5
• NSC165576
• N3M
• cid_7604
• SY006038
• 3'-Aminoacetanilide, 97%
• HMS3039A15
• Tox21_200881
• AKOS000108317
• CCRIS 4574
• BRN 0775952
• NCGC00091315-02
• NS00021450
• FT-0629788
• 3-acetylamino-aniline
• EINECS 203-021-5
• 3-(METHYLCARBONYLAMINO)ANILINE
• CAS-102-28-3
• F3377-0755
• P19657
• NCGC00258435-01
• AE-562/40191150
• NSC-165576
• AMINOACETANILIDE, M-
• SCHEMBL374432
• SMR001370905
• N-(3-Aminophenyl)acetamide #
• MLS002415739
• InChI=1/C8H10N2O/c1-6(11)10-8-4-2-3-7(9)5-8/h2-5H,9H2,1H3,(H,10,11
• N-(3-aminophenyl)ethanamide
• AC-10864
• PB39397
• EN300-17408
• UNII-Q5K7HYS7JJ
• CS-W019904
• N-(3-aminophenyl)-acetamide
• W-108877
• 102-28-3
• NSC 165576
• BB 0245333
• Q5K7HYS7JJ
• N-(3-Amino-phenyl)-acetamide
• STR05687
• MFCD00025229
• CHEMBL1606123
• Q27463669
• 3'-Aminoacetanilide,98%
• STK397585
• A1533
• ALBB-025724
• BBL009447
• NAcetylmphenylenediamine
• mAcetaminoaniline
• 203-021-5
• Acetanilide, 3'amino
• Acetamide, N(3aminophenyl)
• 3AminoNacetylaniline
• m(Acetylamino)aniline
• NAcetylmfenylendiamin
• 3Aminoacetanilid
• N(3Aminophenyl)acetamide
• 1Amino3(acetylamino)benzene
• 3'aminoacetanilide
• 3acetylaminoaniline
• 3'-Aminoacetanilide

• MDL： MFCD00025229
• Inchi： 1S/C8H10N2O/c1-6(11)10-8-4-2-3-7(9)5-8/h2-5H,9H2,1H3,(H,10,11)
• InChI Key： PEMGGJDINLGTON-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Colorless needle crystal or sheet crystal.
• Density: 1.1392 (rough estimate)
• Melting Point: 86-88 °C (lit.)
• Boiling Point: 271.72°C (rough estimate)
• Flash Point: 189℃
• Refractive Index: 1.6180 (estimate)
• Water Partition Coefficient: 1-5 g/100 mL at 24 ºC
• PSA: 55.12000
• LogP: 1.88140
• Solubility: Soluble in cold water, ethanol, acetone, slightly soluble in benzene.

3'-Aminoacetanilide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：AD8050000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Solvents and Organic Chemicals Organic Compounds